Cas no 141434-36-8 (1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS,6aS,7aS)- (9CI))

1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS,6aS,7aS)- (9CI) structure
141434-36-8 structure
Product Name:1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS,6aS,7aS)- (9CI)
CAS No:141434-36-8
MF:C15H26O3
MW:254.365145206451
CID:180157
PubChem ID:132365
Update Time:2025-04-19

1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS,6aS,7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS,6aS,7aS)- (9CI)
    • 1H-Cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol,hexahydro-3,3a,5,5-tetramethyl-, (2S,3S,3aS,3bS...
    • (2S,3S,3aS,3bS,6aS,7aS)-3,3a,5,5-tetramethylhexahydro-1H-cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol
    • 1H-Cyclopenta(a)pentalene-2,6a,7a(2H,7H)-triol, hexahydro-3,3a,5,5-tetramethyl-, (2S-(2alpha,3beta,3aalpha,3bbeta,6abeta,7aalpha))-
    • Gloeosteretriol
    • (2S,3S,3aS,3bS,6aS,7aS)-3,3a,5,5-tetramethyl-2,3,3b,4,6,7-hexahydro-1H-cyclopenta[a]pentalene-2,6a,7a-triol
    • 3,3a,5,5-Tetramethylhexahydro-1H-cyclopenta[a]pentalene-2,6a,7a(2H,7H)-triol
    • DTXSID70931099
    • 141434-36-8
    • Inchi: 1S/C15H26O3/c1-9-10(16)5-15(18)8-14(17)7-12(2,3)6-11(14)13(9,15)4/h9-11,16-18H,5-8H2,1-4H3/t9-,10+,11+,13+,14+,15+/m1/s1
    • InChI Key: MXIZCSZWQVEQQV-DWJLGYRFSA-N
    • SMILES: O[C@]12C[C@@H]([C@@H](C)[C@@]1(C)[C@@H]1CC(C)(C)C[C@@]1(C2)O)O

Computed Properties

  • Exact Mass: 254.18819469g/mol
  • Monoisotopic Mass: 254.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.7Ų
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